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Compound of Interest

Compound Name: Thiomorpholine

Cat. No.: B091149 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on the safe handling, storage, and

disposal of thiomorpholine. The following sections detail the physical and chemical properties,

hazard identification, safety protocols, and emergency procedures necessary for working with

this compound in a research and development setting.

Chemical and Physical Properties
Thiomorpholine, also known as tetrahydro-1,4-thiazine, is a heterocyclic compound with the

chemical formula C₄H₉NS.[1] It is a colorless to light yellow liquid with a piperidine-like odor.[1]

[2] Understanding its physical and chemical properties is fundamental to its safe handling.
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Property Value Source(s)

Molecular Weight 103.19 g/mol [3]

Boiling Point 169 °C

Melting Point/Freezing Point
166-168 K (approx. -107 to

-105 °C)

Density 1.026 g/mL at 25 °C

Flash Point 63 °C (145.4 °F) - Closed Cup

Solubility
Miscible in water and organic

solvents.

Appearance
Clear, colorless to slightly

yellow liquid.

Vapor Density No data available

Vapor Pressure No data available

Hazard Identification and Classification
Thiomorpholine is classified as a hazardous substance. It is a combustible liquid and causes

severe skin burns and eye damage.

GHS Classification:

Skin Corrosion/Irritation: Category 1B

Serious Eye Damage/Eye Irritation: Category 1

Flammable Liquids: Category 4

NFPA 704 Rating:
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Category Rating Description

Health (Blue) 3

Short exposure could cause

serious temporary or moderate

residual injury.

Flammability (Red) 1

Materials that require

considerable preheating, under

all ambient temperature

conditions, before ignition and

combustion can occur.

Instability (Yellow) 0

Normally stable, even under

fire conditions, and is not

reactive with water.

Special (White) - No special hazards.

Experimental Protocols for Hazard Determination
The hazard classifications of chemical substances are determined through standardized

experimental protocols. The following are summaries of methodologies relevant to the hazards

of thiomorpholine.

Flash Point Determination
The flash point of a volatile material is the lowest temperature at which its vapors will ignite

when given an ignition source.

Methodology (Based on ASTM D93 - Pensky-Martens Closed Cup Tester):

Apparatus: A brass test cup is filled with the test specimen (thiomorpholine). The cup is

equipped with a stirring device and a cover with ports for an ignition source and a

thermometer.

Procedure: The specimen is heated at a slow, constant rate while being stirred. An ignition

source is directed into the cup at regular temperature intervals.
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Determination: The flash point is the lowest temperature at which the application of the

ignition source causes the vapors of the specimen to ignite.

Acute Oral Toxicity
Acute oral toxicity testing determines the adverse effects that occur after a single oral dose of a

substance.

Methodology (Based on OECD Test Guideline 423 - Acute Toxic Class Method):

Principle: A stepwise procedure using a minimum number of animals (typically rats, and

usually females) per step to obtain sufficient information on the acute toxicity to enable

classification.

Procedure: The substance is administered orally to a group of experimental animals at one

of several fixed dose levels (e.g., 5, 50, 300, 2000 mg/kg).

Observation: The presence or absence of compound-related mortality or moribundity in the

dosed animals determines the next step, which may involve dosing another group at a higher

or lower dose level.

Endpoint: The test allows for the ranking and classification of the substance based on the

observed toxicity.

Skin Corrosion/Irritation
This test evaluates the potential of a substance to cause irreversible skin damage.

Methodology (Based on OECD Test Guideline 431 - In Vitro Skin Corrosion: Reconstructed

Human Epidermis (RhE) Test Method):

Principle: This in vitro method uses a reconstructed human epidermis model which mimics

the biochemical and physiological properties of the upper layers of human skin.

Procedure: The test chemical is applied topically to the surface of the RhE tissue.

Measurement: After a specific exposure time, cell viability is measured, typically by a

colorimetric assay (e.g., MTT assay), and compared to negative controls.
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Classification: A reduction in cell viability below certain thresholds indicates that the

substance is corrosive.

Serious Eye Damage/Irritation
This test assesses the potential of a substance to cause tissue damage to the eye.

Methodology (Based on OECD Test Guideline 405 - Acute Eye Irritation/Corrosion):

Principle: The test substance is applied in a single dose to one of the eyes of an

experimental animal (typically an albino rabbit), with the untreated eye serving as a control.

Procedure: A sequential testing strategy is recommended, starting with a single animal. The

degree of eye irritation or corrosion is evaluated by scoring lesions of the cornea, iris, and

conjunctiva at specific intervals (e.g., 1, 24, 48, and 72 hours after application).

Animal Welfare: The use of analgesics and anesthetics is recommended to minimize pain

and distress.

Classification: The severity and reversibility of the observed ocular lesions determine the

classification of the substance.

Safe Handling and Personal Protective Equipment
(PPE)
Proper handling procedures and the use of appropriate personal protective equipment are

crucial to minimize exposure and ensure safety.

Handling Procedures:

Work in a well-ventilated area, preferably under a chemical fume hood.

Avoid contact with skin, eyes, and clothing.

Do not breathe vapors or mists.

Keep away from open flames, hot surfaces, and sources of ignition.
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Handle under an inert gas atmosphere as it is air-sensitive.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the work area.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles and a face shield. Eyewear should

comply with OSHA's 29 CFR 1910.133 or European Standard EN166.

Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and clothing to

prevent skin exposure.

Respiratory Protection: If working outside of a fume hood or if ventilation is inadequate, use

a NIOSH/MSHA or European Standard EN 149 approved respirator with an appropriate

cartridge for organic vapors.

Footwear: Wear closed-toe shoes.
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Start: Handling Thiomorpholine

Is work performed in a
chemical fume hood?

Is ventilation adequate?

No

Required PPE:
- Chemical Goggles & Face Shield

- Chemical Resistant Gloves
- Lab Coat

- Closed-toe Shoes

Yes

Required PPE:
- Chemical Goggles & Face Shield

- Chemical Resistant Gloves
- Lab Coat

- Closed-toe Shoes
- Respirator (Organic Vapor)

No Yes

End: Proceed with work

Click to download full resolution via product page

Figure 1. Personal Protective Equipment (PPE) Selection Workflow.

First-Aid Measures
In case of exposure, immediate action is critical.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Immediately remove all contaminated clothing. Wash skin with soap and plenty

of water for at least 15 minutes. Seek immediate medical attention.
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Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. If not breathing, give artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.

Fire-Fighting Measures
Thiomorpholine is a combustible liquid.

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.

Specific Hazards: Thermal decomposition can produce toxic and irritating gases and vapors,

including nitrogen oxides, sulfur oxides, and carbon oxides. Containers may explode when

heated.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Accidental Release Measures
Prompt and appropriate response to a spill is essential to prevent harm to personnel and the

environment.

Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation.

Remove all sources of ignition. Wear appropriate personal protective equipment.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Containment and Cleaning Up: Absorb the spill with inert material (e.g., sand,

earth, vermiculite) and place it in a suitable, closed container for disposal.
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Thiomorpholine Spill Occurs

Evacuate immediate area

Don appropriate PPE

Ensure adequate ventilation
& remove ignition sources

Contain the spill with
inert absorbent material

Collect absorbed material into
a sealed, labeled container

Decontaminate the spill area

Dispose of waste according to
institutional guidelines

Spill Response Complete

Click to download full resolution via product page

Figure 2. Logical Flow for a Thiomorpholine Spill Response.
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Storage and Incompatibility
Proper storage conditions are necessary to maintain the integrity of thiomorpholine and

prevent hazardous reactions.

Storage Conditions:

Store in a tightly closed container in a dry, cool, and well-ventilated place.

Keep away from heat, sparks, and open flames.

Store in a corrosives area.

Store under an inert atmosphere (e.g., nitrogen or argon) as the material is air-sensitive.

Incompatible Materials:

Strong oxidizing agents

Strong bases
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Receiving Thiomorpholine

Is the container
tightly sealed?

Select Storage Location

Yes

Location must be:
- Cool
- Dry

- Well-ventilated
- Designated Corrosives Area

Separate from:
- Strong Oxidizing Agents

- Strong Bases
- Heat/Ignition Sources

Store under an
inert atmosphere

Properly Stored

Click to download full resolution via product page

Figure 3. Decision Process for Thiomorpholine Storage.

Disposal Considerations
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Waste material should be treated as hazardous waste.

Dispose of contents and container in accordance with local, regional, and national

regulations.

Do not dispose of into drains or the environment.

Waste codes should be assigned by the user based on the application for which the product

was used.

Conclusion
Thiomorpholine is a valuable compound in research and development, but it poses significant

health and safety risks if not handled properly. Adherence to the safety, handling, and storage

protocols outlined in this guide is essential for protecting laboratory personnel and the

environment. Always consult the most recent Safety Data Sheet (SDS) for thiomorpholine
before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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